N-(imidazo[1,5-a]pyridin-6-ylmethyl)-1-[3-(trifluoromethoxy)phenyl]cyclobutane-1-carboxamide

• IUPAC Name: N-(imidazo[1,5-a]pyridin-6-ylmethyl)-1-[3-(trifluoromethoxy)phenyl]cyclobutane-1-carboxamide
• InChI: InChI=1S/C20H18F3N3O2/c21-20(22,23)28-17-4-1-3-15(9-17)19(7-2-8-19)18(27)25-10-14-5-6-16-11-24-13-26(16)12-14/h1,3-6,9,11-13H,2,7-8,10H2,(H,25,27)
• InChI Key: BNBTZQCTTHHSEO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C2=CC(=CC=C2)OC(F)(F)F)C(=O)NCC3=CN4C=NC=C4C=C3
• Molecular Formula: C20H18F3N3O2
• Molecular Weight: 389.4 g/mol

Description

N-(imidazo[1,5-a]pyridin-6-ylmethyl)-1-[3-(trifluoromethoxy)phenyl]cyclobutane-1-carboxamide is a synthetic organic compound that belongs to the class of imidazopyridines. These compounds are known for their diverse biological activities and are often studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(imidazo[1,5-a]pyridin-6-ylmethyl)-1-[3-(trifluoromethoxy)phenyl]cyclobutane-1-carboxamide typically involves multi-step organic reactions. The process may start with the preparation of the imidazopyridine core, followed by the introduction of the cyclobutane ring and the trifluoromethoxyphenyl group. Common reagents used in these reactions include cyclobutanone, trifluoromethoxybenzene, and various catalysts and solvents to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

N-(imidazo[1,5-a]pyridin-6-ylmethyl)-1-[3-(trifluoromethoxy)phenyl]cyclobutane-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen-containing groups or to convert double bonds to single bonds.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions to replace specific atoms or groups with others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are optimized based on the specific reaction being performed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a wide range of functionalized compounds.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

Biology: It may be studied for its interactions with biological macromolecules and its potential as a biochemical probe.

Medicine: The compound could be investigated for its therapeutic potential, including its activity against specific diseases or conditions.

Industry: It may find applications in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of N-(imidazo[1,5-a]pyridin-6-ylmethyl)-1-[3-(trifluoromethoxy)phenyl]cyclobutane-1-carboxamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, and the compound may modulate their activity through binding or other interactions. The exact pathways involved would depend on the specific biological context in which the compound is studied.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-(imidazo[1,5-a]pyridin-6-ylmethyl)-1-[3-(trifluoromethoxy)phenyl]cyclobutane-1-carboxamide include other imidazopyridines and cyclobutane derivatives. Examples include:

• Imidazo[1,2-a]pyridine derivatives
• Cyclobutane carboxamides with different substituents

Uniqueness

The uniqueness of N-(imidazo[1,5-a]pyridin-6-ylmethyl)-1-[3-(trifluoromethoxy)phenyl]cyclobutane-1-carboxamide lies in its specific combination of functional groups and its potential biological activity. The trifluoromethoxy group, in particular, can impart unique properties such as increased lipophilicity and metabolic stability.